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Abstract

Benodanil, a systemic fungicide belonging to the benzanilide chemical class, was once utilized
for the control of rust diseases in various crops. Its mode of action involves the inhibition of
succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial respiratory chain of
fungi. Despite its initial efficacy, benodanil is now considered obsolete. This technical guide
provides an in-depth analysis of benodanil, covering its chemical and physical properties,
mechanism of action, synthesis, fungicidal spectrum, and toxicological and environmental fate
profiles. Detailed experimental protocols and a discussion on the reasons for its obsolescence
are also presented to offer a comprehensive understanding for researchers and professionals
in the field of fungicide development.

Introduction

Benodanil (IUPAC name: 2-iodo-N-phenylbenzamide) is a systemic fungicide that was
introduced for the control of various fungal pathogens, particularly rusts, on cereals and other
crops.[1] As a member of the benzanilide group, its fungicidal activity stems from its ability to
disrupt the fungal respiratory process.[2][3] This document serves as a detailed technical
resource on benodanil, compiling available scientific data to provide a thorough understanding
of its properties and the factors that led to its discontinuation in many regions.
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Chemical and Physical Properties

A comprehensive summary of the chemical and physical properties of benodanil is presented
in Table 1. This data is crucial for understanding its behavior in various environmental and
biological systems.

Table 1: Chemical and Physical Properties of Benodanil

Property Value Reference(s)
IUPAC Name 2-iodo-N-phenylbenzamide [4]
CAS Registry Number 15310-01-7 [5]
Molecular Formula Ci3H10INO [6]
Molecular Weight 323.13 g/mol [6]
Physical State Crystalline solid [5]
Melting Point 137 °C [5]
Vapor Pressure <0.01 mPa (at 20 °C) [31[5]
Water Solubility 20 mg/L (at 20 °C) 315171
Log K_ow_ (Octanol-Water

Partition Coefficient) 312 3l
Henry's Law Constant 1.6x 107 Pa mémol (at 25 [3]

OC)

Mode of Action: Succinate Dehydrogenase

Inhibition

Benodanil's fungicidal activity is attributed to its role as a succinate dehydrogenase inhibitor
(SDHI).[2][3] SDH, also known as Complex Il, is a key enzyme complex in both the tricarboxylic

acid (TCA) cycle and the mitochondrial electron transport chain. By binding to the ubiquinone-
binding site (Q-site) of the SDH complex, benodanil blocks the oxidation of succinate to
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fumarate. This inhibition disrupts the production of ATP, the primary energy currency of the cell,
ultimately leading to fungal cell death.
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Caption: Mechanism of action of benodanil as a succinate dehydrogenase inhibitor.

Synthesis of Benodanil

Benodanil is synthesized through the formation of a benzanilide structure.[2][3] A common
method involves the reaction of 2-iodobenzoic acid or its derivatives with aniline.[2][3] This
reaction is typically facilitated by the use of solvents like chloroform and a base such as
triethylamine to promote the coupling and ensure the stability of the final product.[2]
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Caption: General synthesis pathway of benodanil.
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Fungicidal Spectrum and Efficacy

Benodanil was primarily used to control rust diseases on a variety of crops, including cereals,
vegetables, coffee, and ornamentals.[1] It also showed activity against loose smuts and bunt.[1]
The efficacy of benodanil against specific fungal pathogens can be quantified by its ECso
value, which is the concentration of the fungicide that inhibits 50% of the fungal growth.

Table 2: Fungicidal Efficacy of Benodanil

Fungal Pathogen ECso (mgl/L) Reference(s)

Rhizoctonia solani 6.38 [8]

Toxicological Profile

The toxicological data for benodanil indicates a low acute toxicity profile for mammals. A
summary of the available data is presented in Table 3.

Table 3: Toxicological Data for Benodanil

Test Species Route Value Reference(s)
Acute Oral LDso Rat Oral > 6400 mg/kg [3]
Acute Oral LDso Rat (male) Oral 6400 mg/kg [7]

Environmental Fate

Benodanil is considered to be not persistent in soil systems and is not expected to leach into
groundwater based on its chemical properties.[1] It has moderate aqueous solubility and low
volatility.[1][3]

Table 4: Environmental Fate Data for Benodanil
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Parameter Value Interpretation Reference(s)

Not readily degraded

Hydrolysis Stable [5]
by water

Soil Persistence Not persistent Degrades in soil [1]
Unlikely to

Leaching Potential Low contaminate [1]
groundwater

Reasons for Obsolescence

The discontinuation of benodanil and other older fungicides can be attributed to several
factors. A primary reason for the decline in the use of many site-specific fungicides, like the
benzimidazoles (a related class), is the widespread development of resistance in fungal
populations.[9][10] The specific mode of action, while effective, can be overcome by single-
gene mutations in the target pathogen, leading to a rapid loss of efficacy.[10] Furthermore, the
development of newer fungicides with broader spectrums of activity, improved efficacy, and
more favorable environmental and toxicological profiles has led to the replacement of older
compounds like benodanil. While specific documentation detailing the commercial withdrawal
of benodanil is not readily available, the general trend in the agrochemical industry is to phase
out older products as more advanced and effective solutions become available and as

resistance issues become more prevalent.
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Caption: Factors contributing to the obsolescence of benodanil.

Experimental Protocols
Fungicide Efficacy Testing (General Protocol)

This protocol outlines a general method for assessing the in vitro efficacy of a fungicide like
benodanil against a target fungal pathogen.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1667995?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667995?utm_src=pdf-body
https://www.benchchem.com/product/b1667995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Prepare Fungal Growth Media
(e.g., PDA)

.

Isolate Mitochondria from
Target Fungus

'

Incorporate Benodanil at

Prepare Reaction Mixture:

Varying Concentrations Buffer, Succinate, Electron Acceptor (e.g., DCPIP)

l '

Inoculate Plates with Add Benodanil at
Target Fungal Pathogen Varying Concentrations

l '

Incubate at Optimal
Temperature and Duration

Add Mitochondrial Suspension
to Initiate Reaction

Monitor Decrease in Absorbance
of Electron Acceptor over Time

Measure Fungal Colony
Diameter

Calculate EC50 Value Calculate IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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